Cas no 2229258-08-4 (1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine)

• Product Name: 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine
• CAS No: 2229258-08-4
• MF: C₇H₁₁F₄N
• MW: 185.162555932999
• CID: 6015799
• PubChem ID: 165697056
• Update Time: 2025-06-15

1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine
• EN300-1947050
• 2229258-08-4

• Inchi： 1S/C7H11F4N/c8-5(9)7(10,11)4-3-6(12)1-2-6/h5H,1-4,12H2
• InChI Key： FSRAASYABCYJJK-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CCC1(CC1)N)F

Computed Properties

• Exact Mass: 185.08276200g/mol
• Monoisotopic Mass: 185.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine

Introduction to 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine (CAS No. 2229258-08-4)

1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229258-08-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular synthesis. The presence of a cyclopropane ring substituted with a tetrafluorobutyl group imparts distinct reactivity and stability, making it a valuable intermediate in various chemical transformations.

The tetrafluorobutyl moiety is particularly noteworthy for its electron-withdrawing effects and resistance to hydrolysis, which enhances the compound's suitability for environments requiring high chemical inertness. This feature is especially relevant in the synthesis of bioactive molecules where stability under harsh conditions is crucial. The cyclopropane ring itself is a well-known scaffold in medicinal chemistry, often employed to introduce rigidity into molecular structures, thereby influencing binding affinity and metabolic stability.

Recent advancements in synthetic methodologies have enabled more efficient production of 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine, opening new avenues for its incorporation into complex molecular architectures. Researchers have leveraged palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to streamline its synthesis, reducing both cost and environmental impact. These innovations align with the broader trend toward greener chemistry practices, emphasizing sustainability in pharmaceutical manufacturing.

In the realm of drug discovery, 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine has been explored as a building block for novel therapeutic agents. Its structural motif is particularly attractive for designing small-molecule inhibitors targeting enzyme active sites. For instance, studies have demonstrated its utility in developing compounds with potential antimicrobial and anti-inflammatory properties. The electron-deficient nature of the tetrafluorobutyl group facilitates interactions with biological targets, enhancing binding efficacy.

The compound's stability under various conditions makes it an excellent candidate for formulation into drug delivery systems. Researchers are investigating its incorporation into liposomes and nanoparticles to improve bioavailability and targeted release profiles. These applications underscore the versatility of 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine beyond traditional pharmaceutical uses.

From a mechanistic standpoint, the reactivity of the cyclopropane ring allows for diverse functionalization strategies. For example, nucleophilic substitution reactions can be employed to introduce additional substituents, expanding the compound's utility as a precursor for more complex molecules. Such modifications are critical for tailoring physicochemical properties like solubility and permeability to meet specific therapeutic requirements.

The synthesis of 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine also benefits from advances in computational chemistry. Molecular modeling techniques have been instrumental in predicting reaction outcomes and optimizing synthetic routes. These computational tools help minimize experimental trials, saving time and resources while improving yield predictability.

Future research directions may explore the use of 1-(3,3,4,4-tetrafluorobutyl)cyclopropan-1-amine in materials science applications. Its unique combination of rigidity and chemical stability suggests potential uses in polymer chemistry and advanced material design. For instance, incorporating this compound into polymer backbones could yield materials with enhanced thermal resistance and mechanical strength.

The growing interest in fluorinated compounds underscores their importance in modern chemistry. The tetrafluorobutyl group's electronic properties contribute to improved pharmacokinetic profiles of drug candidates by increasing lipophilicity and metabolic stability. This trend reflects a broader shift toward fluorinated derivatives as key structural elements in next-generation therapeutics.

In summary, 1-(3, 3, 4, 4-tetrafluorobutyl)cyclopropan-1-am ine (CAS No. 2229258-08-4) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer advantages in drug design and synthetic chemistry， making it a valuable asset for researchers seeking innovative solutions to complex chemical challenges.